Methyl 4-[[2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate

• IUPAC Name: methyl 4-[[2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C27H21N3O5S2/c1-16-8-13-21(35-16)20-14-36-24-23(20)25(32)30(19-6-4-3-5-7-19)27(29-24)37-15-22(31)28-18-11-9-17(10-12-18)26(33)34-2/h3-14H,15H2,1-2H3,(H,28,31)
• InChI Key: AWZXTXIRNIXHDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)NC4=CC=C(C=C4)C(=O)OC)C5=CC=CC=C5
• Molecular Formula: C27H21N3O5S2
• Molecular Weight: 531.6 g/mol

Description

Methyl 4-[[2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate is a useful research compound. Its molecular formula is C27H21N3O5S2 and its molecular weight is 531.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Radiolabeling

ZJ0273, a compound structurally related to the query compound, has been investigated for its herbicidal properties and synthesized with tritium and carbon‐14 labeling. This labeled ZJ0273 is used as a radiotracer in studies on metabolism, mode of action, environmental behavior, and fate, highlighting the utility of such compounds in understanding the environmental impact and behavior of herbicides (Yang et al., 2008).

Antifolate Activity

Compounds containing the thieno[2,3-d]pyrimidine moiety, akin to the query compound, have been synthesized and evaluated as dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. These compounds exhibit potent inhibitory activities, suggesting their potential in therapeutic applications targeting cancer and bacterial infections (Gangjee et al., 2008).

Heterocyclic Compound Synthesis

Research into methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoates, which share a functional resemblance with the query compound, has demonstrated their utility in synthesizing diverse heterocyclic systems. These include 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and thiazolo[3,2-a]pyrimidin-5-ones, underscoring the versatility of such compounds in generating pharmacologically relevant heterocycles (Selič et al., 1997).

Antimicrobial and Antitumor Activities

Further research has led to the synthesis of derivatives with modifications on the thieno[2,3-d]pyrimidine core, producing compounds with promising biological activities, including antimicrobial and antitumor effects. This illustrates the potential of chemically complex molecules like the query compound in contributing to the development of new therapeutic agents (Gein et al., 2020).

Structural Analysis

The synthesis and crystal structure analysis of related compounds have been conducted to understand their molecular geometry, bonding, and potential interactions in biological systems. These studies provide foundational knowledge for designing molecules with desired biological activities and physicochemical properties (Ming et al., 2004).